Cas no 1784334-96-8 (5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid)
5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1784334-96-8
- 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylicacid
- 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid
- EN300-736904
- 2-Pyrimidinecarboxylic acid, 5-(3-hydroxyphenyl)-
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- Inchi: 1S/C11H8N2O3/c14-9-3-1-2-7(4-9)8-5-12-10(11(15)16)13-6-8/h1-6,14H,(H,15,16)
- InChI Key: SOWMAQKLHUZGAA-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C1=CN=C(C(=O)O)N=C1
Computed Properties
- Exact Mass: 216.05349212g/mol
- Monoisotopic Mass: 216.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 83.3Ų
Experimental Properties
- Density: 1.421±0.06 g/cm3(Predicted)
- Boiling Point: 561.7±60.0 °C(Predicted)
- pka: 3.06±0.10(Predicted)
5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-736904-0.05g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 0.05g |
$948.0 | 2025-03-11 | |
| Enamine | EN300-736904-0.1g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 0.1g |
$993.0 | 2025-03-11 | |
| Enamine | EN300-736904-0.25g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 0.25g |
$1038.0 | 2025-03-11 | |
| Enamine | EN300-736904-0.5g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 0.5g |
$1084.0 | 2025-03-11 | |
| Enamine | EN300-736904-1.0g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 1.0g |
$1129.0 | 2025-03-11 | |
| Enamine | EN300-736904-2.5g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 2.5g |
$2211.0 | 2025-03-11 | |
| Enamine | EN300-736904-5.0g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 5.0g |
$3273.0 | 2025-03-11 | |
| Enamine | EN300-736904-10.0g |
5-(3-hydroxyphenyl)pyrimidine-2-carboxylic acid |
1784334-96-8 | 95.0% | 10.0g |
$4852.0 | 2025-03-11 |
5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid
Comprehensive Overview of 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid (CAS No. 1784334-96-8)
5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid (CAS No. 1784334-96-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and hydroxyphenyl substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting various diseases, including inflammatory conditions and metabolic disorders.
The molecular structure of 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid combines a pyrimidine ring with a carboxylic acid functional group, making it a versatile intermediate in synthetic chemistry. Its CAS No. 1784334-96-8 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The presence of the hydroxyphenyl moiety enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations.
In recent years, the demand for pyrimidine derivatives like 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid has surged due to their relevance in developing small-molecule inhibitors and kinase-targeted therapies. These compounds are often explored for their ability to modulate enzymatic activity, making them valuable in oncology and immunology research. Additionally, the compound's carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.
From an industrial perspective, CAS No. 1784334-96-8 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or condensation techniques. The purity and yield of 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid are meticulously controlled to meet the stringent requirements of pharmaceutical-grade materials. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and ensure compliance with regulatory standards.
The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of compounds like 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid. Its potential to serve as a scaffold for bioconjugation or prodrug design aligns with current trends in precision therapeutics. Moreover, its compatibility with green chemistry principles makes it an attractive candidate for sustainable pharmaceutical manufacturing.
In summary, 5-(3-Hydroxyphenyl)pyrimidine-2-carboxylic acid (CAS No. 1784334-96-8) represents a promising compound with broad applications in drug development and chemical synthesis. Its unique structural features and functional groups make it a valuable asset for researchers aiming to address unmet medical needs. As the pharmaceutical industry continues to evolve, the role of such pyrimidine-based compounds is expected to expand, driving innovation in therapeutic strategies.
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